Cas no 10003-94-8 (Uridine5'-(pentahydrogen tetraphosphate) (9CI))

Uridine5'-(pentahydrogen tetraphosphate) (9CI) Properties

Names and Identifiers

• Uridine5'-(pentahydrogen tetraphosphate) (9CI)
• 5'-O-{Hydroxy[(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosp horyl)oxy]phosphoryl}uridine
• uridine 5'-tetraphosphate
• Uridine 5'-(pentahydrogen tetraphosphate)
• Diquafoso
• Diquafosol Impurity A
• uridine-5'-tetraphosphate
• 10003-94-8
• SCHEMBL376209
• BDBM50271251
• {[({[({[(2R,3S,4R,5R)-5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)(hydroxy)phosphoryl]oxy}phosphonic acid
• [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate
• DTXSID70905179
• 4-Hydroxy-1-(5-O-{hydroxy[(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)oxy]phosphoryl}pentofuranosyl)pyrimidin-2(1H)-one
• CHEMBL483502
• +Expand

• InChIKey： SBVYRQFJZOKNGO-XVFCMESISA-N
• Inchi： InChI=1S/C9H16N2O18P4/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(26-8)3-25-31(19,20)28-33(23,24)29-32(21,22)27-30(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H,23,24)(H,10,12,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1
• SMILES： OP(OP(OP(OP(OC[C@H]1O[C@@H](N2C=CC(=O)NC2=O)[C@H](O)[C@@H]1O)(O)=O)(O)=O)(O)=O)(O)=O

Computed Properties

• Exact Mass: 563.93488
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 10
• Monoisotopic Mass: 563.93485966g/mol
• Heavy Atom Count: 33
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -6.9
• Topological Polar Surface Area: 305Ų

Experimental Properties

• PSA: 305.45